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Compound of Interest

Compound Name: Phenolphthalol

Cat. No.: B1213416

Abstract: This document provides detailed application notes and experimental protocols for the
use of phenolphthalein in educational chemistry demonstration experiments. The focus is on
providing researchers, scientists, and drug development professionals with a comprehensive
overview of classic acid-base chemistry demonstrations suitable for educational outreach and
laboratory instruction. Methodologies for key experiments are detailed, and quantitative data is
summarized for clarity.

Introduction

Phenolphthalein is a common organic chemical compound with the formula C20H1404, widely
utilized as a visual pH indicator in acid-base titrations and demonstrations.[1][2][3] Its distinct
and vibrant color change from colorless in acidic to pink in basic solutions makes it an excellent
tool for illustrating fundamental concepts of pH, acid-base reactions, and neutralization.[1][4][5]
[6] This document outlines several classic chemistry demonstrations employing
phenolphthalein.

Note on Terminology: The user query specified "phenolphthalol.” However, the widely
recognized and utilized compound in this context is phenolphthalein. This document will
proceed with the assumption that "phenolphthalein” was the intended subject.

Principles of Operation
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Phenolphthalein is a weak acid that loses protons in a solution, causing a change in its
molecular structure and, consequently, its color.[1] In acidic solutions, the indicator is in its
protonated, colorless form. As the solution becomes basic (pH > 8.2), it begins to deprotonate,
resulting in a structural rearrangement that produces a vibrant pink or fuchsia color.[2] The
color becomes a deeper red at a higher pH.[2]

Application: Acid-Base Indicator Demonstrations

Phenolphthalein is a staple in a variety of visually engaging and educational demonstrations.

"Water to Wine" and Back: A Classic Color Change
Demonstration

This demonstration is a dramatic and effective way to introduce pH indicators and acid-base
reactions.[4]

Experimental Protocol:
o Preparation of Solutions:
o "Water" Pitcher: Fill a pitcher with water.

o Glass 1 (Base): Place a small amount (less than 1/8 teaspoon) of a basic substance like
sodium carbonate into the first glass.[5] Add a few drops of water to dissolve it.

o Glass 2 (Indicator): Add several drops of phenolphthalein solution to the second glass.[5]

o Glass 3 (Acid): Add a few droppers-full of a weak acid, such as vinegar, to the third glass.

[5]

o

Glasses 4 & 5: Leave empty.

o Demonstration Procedure:

o Pour the "water" from the pitcher into the five glasses, filling them.

o Pour the contents of the first four glasses (excluding the one with vinegar) back into the
pitcher. The solution in the pitcher will turn a vibrant pink, resembling "wine."[5]
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o Refill the four glasses from the pitcher; the liquid will be pink.

o Pour all five glasses, including the one with vinegar, back into the pitcher. The solution will
turn colorless again, appearing as "water."[5]

Data Summary:

) ) Observed Color with
Solution Active Component pH Range .
Phenolphthalein

Initial "Water" H20 ~7 Colorless

Sodium Carbonate
"Wine" > 8.2 Pink/Red
(Base)

Final "Water" Vinegar (Acid) <8.2 Colorless

Disappearing and Reappearing Ink

This demonstration illustrates the concept of a reversible reaction.
Experimental Protocol:
e Preparation:
o Use a phenolphthalein solution as the "ink" to write a message on a piece of paper.
o Allow the message to dry completely, at which point it will be invisible.
o Demonstration:
o Spray the paper with a basic solution, such as Windex or a dilute ammonia solution.[7]
o The message will appear in a bright pink color.[7]

o As the ammonia evaporates, the message will slowly fade and become invisible again.[7]
Re-spraying with the basic solution will make the message reappeatr.[7]

Experimental Workflow and Signhaling Pathways
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The following diagrams illustrate the logical flow of the "Water to Wine" demonstration and the
chemical principle of phenolphthalein as an indicator.
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Caption: Experimental workflow for the "Water to Wine" demonstration.
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Caption: Principle of phenolphthalein as a pH indicator.

Safety Precautions

* Always wear appropriate personal protective equipment (PPE), including safety goggles,
when handling chemicals.

* Phenolphthalein is often prepared in an alcohol solution, which is flammable. Keep away
from open flames.

« Handle acids and bases with care.

Conclusion

Phenolphthalein remains an invaluable tool in chemical education for its reliability and the
clarity of its results in demonstrating fundamental acid-base chemistry. The experiments
outlined provide engaging and memorable learning experiences for students and audiences in
various educational settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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